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Compound of Interest

Compound Name: ML367

Cat. No.: B15623866 Get Quote

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for ML367 (N-(3,4-

difluorophenyl)-2-(pyridin-4-yl)quinazolin-4-amine) has not been found in publicly available

resources. The following guidance is based on general laboratory safety principles for handling

novel chemical compounds and information available for structurally related quinazolinamine

derivatives. Researchers must conduct a thorough risk assessment before handling this

compound and consult with their institution's Environmental Health and Safety (EHS)

department.

This document provides essential safety protocols, operational plans, and disposal guidelines

for researchers, scientists, and drug development professionals working with ML367, a potent

inhibitor of ATPase family AAA domain-containing protein 5 (ATAD5) stabilization.[1]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach to personal protection is

mandatory. The following table outlines the recommended PPE for handling ML367.
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PPE Category Recommended Equipment Rationale

Eye & Face Protection
Chemical splash goggles and

a face shield.

To protect against accidental

splashes of ML367, which may

be dissolved in solvents, and

to prevent contact with the

powder form.

Hand Protection

Chemical-resistant nitrile or

neoprene gloves. Double-

gloving is strongly

recommended.

To prevent skin absorption.

Glove material should be

selected based on the solvent

used to dissolve ML367.

Body Protection

A fully buttoned laboratory

coat. A chemically resistant

apron should be worn over the

lab coat for procedures with a

higher risk of splashing.

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of solid ML367

and preparation of solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.

To prevent respiratory tract

irritation and systemic toxicity

from inhalation.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is crucial for maintaining a safe

laboratory environment.
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Aspect Procedure

Handling

Use only in a well-ventilated area, preferably a

chemical fume hood. Avoid creating dust or

aerosols. Ensure an eyewash station and safety

shower are readily accessible.

Storage

Store in a tightly sealed, light-resistant container

in a cool, dry, and well-ventilated area. Long-

term storage at -20°C is recommended to

ensure stability. Keep away from strong

oxidizing agents.

Disposal
Waste Type Disposal Procedure

Solid ML367 Waste
Collect in a labeled, sealed container for

hazardous chemical waste.

Liquid ML367 Waste (Solutions)

Collect in a labeled, sealed container for

hazardous chemical waste. Do not pour down

the drain.

Contaminated Materials

All disposable items that have come into contact

with ML367 (e.g., pipette tips, gloves, paper

towels) must be disposed of as hazardous

waste.

Experimental Protocol: Western Blot for ATAD5
Stabilization
This protocol details a cell-based assay to investigate the effect of ML367 on the stabilization of

ATAD5 protein, as described in research literature.[2]

Cell Culture:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK179831/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culture HEK293T cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C and 5% CO₂.

Transfection:

Seed cells in 6-well plates.

At 70-80% confluency, transfect cells with a plasmid expressing FLAG-tagged ATAD5

using a suitable transfection reagent.

ML367 Treatment:

48 hours post-transfection, treat the cells with varying concentrations of ML367 (e.g., 0-40

µM) for 16 hours.[1] A vehicle control (DMSO) should be included. For studies on DNA

damage response, cells can be co-treated with a DNA damaging agent like 5-fluorouridine

(5-FUrd).[1][2]

Cell Lysis:

Wash cells with ice-cold phosphate-buffered saline (PBS).

Lyse cells in radioimmunoprecipitation assay (RIPA) buffer containing protease inhibitors.

Clarify the lysate by centrifugation.

Western Blotting:

Determine the protein concentration of the lysates.

Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF

membrane.

Block the membrane and probe with a primary antibody against the FLAG tag.

Incubate with a corresponding secondary antibody.

Visualize the protein bands using a chemiluminescence detection system.
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ATAD5 Signaling Pathway and Experimental
Workflow
The diagrams below illustrate the role of ATAD5 in the DNA damage response and the

experimental workflow for handling ML367.
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Caption: Role of ATAD5 in DNA damage response and inhibition by ML367.
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Caption: Step-by-step workflow for handling and using ML367.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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